Ethyl 2-(benzoyloxy)-3-oxobutanoate
Overview
Description
Ethyl 2-(benzoyloxy)-3-oxobutanoate is a chemical compound that serves as a versatile intermediate in organic synthesis. It is related to various esters derived from 3-oxobutanoate, which are commonly used in the synthesis of heterocycles, pharmaceuticals, and other organic molecules.
Synthesis Analysis
The synthesis of related compounds to Ethyl 2-(benzoyloxy)-3-oxobutanoate has been extensively studied. For instance, ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate is used as a precursor for synthesizing trifluoromethyl heterocycles using rhodium(II) or copper(II) catalyzed reactions . Additionally, ethyl 3-oxobutanoate can react with benzene in the presence of aluminum chloride to yield various products including ethylbenzene and 3-phenylbutanoic acid . Moreover, ethyl 2-(benzoyloxy)-3-oxobutanoate can be synthesized from hippuric acid, which is converted into an oxazolone derivative and then hydrolyzed .
Molecular Structure Analysis
The molecular structure of compounds similar to Ethyl 2-(benzoyloxy)-3-oxobutanoate has been determined using various spectroscopic methods and X-ray diffraction studies. For example, ethyl 2-(4-methylbenzylidene)-3-oxobutanoate has been characterized by 1H NMR, Mass spectra, and X-ray diffraction, revealing a Z conformation about the C=C double bond . Similarly, the crystal structure of ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate and ethyl 2-(4-fluorobenzylidene)-3-oxobutanoate has been elucidated, showing a Z conformation in the monoclinic crystal system .
Chemical Reactions Analysis
Ethyl 2-(benzoyloxy)-3-oxobutanoate and its analogs participate in various chemical reactions. For instance, ethyl 2-[alkyl(benzyl)sulfanylmethyl]-3-oxobutanoates are obtained through three-component condensation reactions and can further react to form pyrazolones . The Knoevenagel condensation reaction is a common method used to synthesize substituted ethyl 3-oxobutanoates . Additionally, asymmetric reductions of ethyl 2-(benzamidomethyl)-3-oxobutanoate by yeasts have been explored for the production of chiral hydroxybutanoates .
Physical and Chemical Properties Analysis
The physical and chemical properties of Ethyl 2-(benzoyloxy)-3-oxobutanoate derivatives are influenced by their molecular structure. The presence of substituents like fluorine, chlorine, or methyl groups can affect the compound's antimicrobial and antioxidant activities . The crystalline structure, as determined by X-ray crystallography, provides insights into the compound's stability and potential intermolecular interactions . The stereochemistry of the compound, as in the case of asymmetric reductions, is crucial for its biological activity and is often characterized by enantiomeric excess and diastereomeric excess .
Scientific Research Applications
Enantioselective Reduction
Ethyl 2-(benzoyloxy)-3-oxobutanoate has been utilized in studies exploring enantioselective reductions. For example, Sakai et al. (1986) investigated the reduction of ethyl 2-acetoxy-3-oxobutanoate and its benzoyloxy analog using immobilized baker’s yeast, leading to the production of ethyl 2-benzoyloxy-3-hydroxybutanoates with high enantiomeric excess (e.e.) (Sakai et al., 1986).
Antimicrobial Activity
Studies have synthesized various derivatives of ethyl 2-(benzoyloxy)-3-oxobutanoate to explore their antimicrobial properties. For instance, Kumar et al. (2016) reported the synthesis and antimicrobial evaluation of ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate, showing potential antimicrobial and antioxidant susceptibilities (Kumar et al., 2016).
Stereochemical Analysis in Microbial Reduction
Research has also focused on the stereochemical control in microbial reductions involving ethyl 2-(benzoyloxy)-3-oxobutanoate derivatives. Nakamura et al. (1990) demonstrated the reduction of ethyl 2-allyl-3-oxobutanoate by Mucor javanicus, yielding a syn-hydroxy ester with excellent stereoselectivity, which complements reductions mediated by baker's yeast (Nakamura et al., 1990).
Synthesis of Novel Derivatives
Various studies have synthesized novel derivatives of ethyl 2-(benzoyloxy)-3-oxobutanoate for different applications. Gao et al. (2011) described the synthesis of novel methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives using ethyl 4-chloro-3-oxobutanoate (Gao et al., 2011).
Antioxidant Properties
Research into the antioxidant properties of derivatives of ethyl 2-(benzoyloxy)-3-oxobutanoate has been conducted as well. Stanchev et al. (2009) investigated the antioxidant activity of several 4-hydroxycoumarin derivatives, which included ethyl 2-[(4-hydroxy-2-oxo-2H-chromen-3-yl)(4-hydroxyphenyl)methyl]-3-oxobutanoate, demonstrating significant scavenger activity (Stanchev et al., 2009).
Mechanism of Action
Target of Action
Similar compounds like benzyl benzoate have been found to exert toxic effects on the nervous system of parasites, resulting in their death .
Mode of Action
For instance, benzyl benzoate exerts toxic effects on the nervous system of parasites, leading to their death . The exact mechanism of action is unknown, but it’s also toxic to mite ova .
Biochemical Pathways
Related compounds like phthalates are known to disrupt the endocrine system, affecting reproductive health and physical development . They are reported to be degraded by a wide variety of microorganisms under aerobic, anaerobic, and facultative conditions .
Pharmacokinetics
Similar compounds like 1° benzylic halides typically react via an sn2 pathway, while 2° and 3° benzylic halides typically react via an sn1 pathway, via the resonance stabilized carbocation .
Result of Action
For instance, benzyl benzoate is lethal to mites and is useful in the treatment of scabies .
Action Environment
It’s known that the physical and chemical attributes of related compounds like phthalates have a significant impact on their environmental fate, transport, and degradation in different natural settings .
properties
IUPAC Name |
(1-ethoxy-1,3-dioxobutan-2-yl) benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14O5/c1-3-17-13(16)11(9(2)14)18-12(15)10-7-5-4-6-8-10/h4-8,11H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXJXFGNDWSSQAA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(=O)C)OC(=O)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30547099 | |
Record name | 1-Ethoxy-1,3-dioxobutan-2-yl benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30547099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(benzoyloxy)-3-oxobutanoate | |
CAS RN |
4620-46-6 | |
Record name | 1-Ethoxy-1,3-dioxobutan-2-yl benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30547099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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